Cas no 87967-94-0 (4-Isoxazolecarboxaldehyde, 5-ethyl-3-methyl-)

• Product Name: 4-Isoxazolecarboxaldehyde, 5-ethyl-3-methyl-
• CAS No: 87967-94-0
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 649948
• PubChem ID: 13181320
• Update Time: 2025-04-19

4-Isoxazolecarboxaldehyde, 5-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxaldehyde, 5-ethyl-3-methyl-
• 5-ethyl-3-methyl-1,2-oxazole-4-carbaldehyde
• DTXSID50525258
• Z1511852808
• EN300-719644
• 5-ethyl-3-methylisoxazole-4-carbaldehyde
• 87967-94-0

• Inchi： 1S/C7H9NO2/c1-3-7-6(4-9)5(2)8-10-7/h4H,3H2,1-2H3
• InChI Key： FXXQAJPVKTYGTO-UHFFFAOYSA-N
• SMILES： O1C(=C(C=O)C(C)=N1)CC

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes